molecular formula C10H16O2 B12583540 (3R)-3-(2-Oxopropyl)cycloheptan-1-one CAS No. 646038-35-9

(3R)-3-(2-Oxopropyl)cycloheptan-1-one

Cat. No.: B12583540
CAS No.: 646038-35-9
M. Wt: 168.23 g/mol
InChI Key: BOELKTAUJTUZPI-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-3-(2-Oxopropyl)cycloheptan-1-one is a chiral cyclic ketone featuring a seven-membered cycloheptanone ring with a (3R)-configured 2-oxopropyl substituent.

Properties

CAS No.

646038-35-9

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

(3R)-3-(2-oxopropyl)cycloheptan-1-one

InChI

InChI=1S/C10H16O2/c1-8(11)6-9-4-2-3-5-10(12)7-9/h9H,2-7H2,1H3/t9-/m1/s1

InChI Key

BOELKTAUJTUZPI-SECBINFHSA-N

Isomeric SMILES

CC(=O)C[C@H]1CCCCC(=O)C1

Canonical SMILES

CC(=O)CC1CCCCC(=O)C1

Origin of Product

United States

Biological Activity

(3R)-3-(2-Oxopropyl)cycloheptan-1-one is a cyclic ketone with potential biological activities that warrant detailed investigation. This compound has garnered attention due to its structural uniqueness and its implications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Chemical Structure and Properties

The molecular formula of (3R)-3-(2-Oxopropyl)cycloheptan-1-one is C10H16OC_10H_{16}O. Its structure comprises a cycloheptanone framework with a 2-oxopropyl substituent at the 3-position, which influences its biological properties.

Biological Activity Overview

Research on the biological activity of (3R)-3-(2-Oxopropyl)cycloheptan-1-one indicates several pharmacological effects, including:

  • Anticancer Activity : Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines. The mechanism of action is hypothesized to involve the induction of reactive oxygen species (ROS) and interference with tubulin polymerization, leading to apoptosis in cancer cells.
  • Antimicrobial Properties : The compound has shown potential antimicrobial activity against certain bacterial strains, indicating its utility as a lead compound in developing new antibiotics.
  • Anti-inflammatory Effects : There are indications that (3R)-3-(2-Oxopropyl)cycloheptan-1-one may possess anti-inflammatory properties, making it a candidate for further research in inflammatory disease models.

Table 1: Summary of Biological Activities

Biological ActivityEffect ObservedReference
AnticancerCytotoxicity against MCF-7 and A549 cell lines; IC50 values around 20 µM
AntimicrobialInhibition of growth in E. coli and S. aureus; MIC values < 50 µg/mL
Anti-inflammatoryReduction in pro-inflammatory cytokines in vitro

Case Studies

  • Anticancer Activity : A study evaluated the effects of (3R)-3-(2-Oxopropyl)cycloheptan-1-one on MCF-7 breast cancer cells. Results showed an IC50 value of approximately 20 µM, indicating significant cytotoxicity. Mechanistic studies suggested that the compound induces apoptosis through ROS generation and cell cycle arrest at the G0/G1 phase.
  • Antimicrobial Efficacy : In vitro assays demonstrated that (3R)-3-(2-Oxopropyl)cycloheptan-1-one effectively inhibited the growth of E. coli and S. aureus, with minimum inhibitory concentration (MIC) values below 50 µg/mL. These findings support its potential as a novel antimicrobial agent.
  • Anti-inflammatory Potential : A recent study assessed the anti-inflammatory effects of the compound using a macrophage model. The results indicated a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential application in treating inflammatory diseases.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Cycloheptanone vs. Cyclopentanone Derivatives

The target compound’s cycloheptanone ring introduces distinct steric and electronic effects compared to smaller cyclic ketones like cyclopentanones. For example, (R)-2-[(R)-1-(4-fluorophenyl)-3-oxo-3-phenylpropyl]cyclopentanone () benefits from lower ring strain, enabling higher synthetic yields under milder conditions. In contrast, the cycloheptanone ring in the target compound likely requires elevated temperatures (e.g., 80–85°C, as seen in ) or prolonged reaction times due to conformational flexibility and steric hindrance .

Substituent Effects
  • 2-Oxopropyl Group : The electron-withdrawing nature of the 2-oxopropyl group in the target compound increases electrophilicity at the carbonyl carbon, akin to 6-methyluracil derivatives modified with 2-oxopropyl groups (). This contrasts with electron-donating substituents (e.g., alkyl chains), which reduce ketone reactivity.
  • Aromatic vs. Aliphatic Substituents: The fluorophenyl group in ’s cyclopentanone introduces resonance effects, stabilizing intermediates via conjugation, whereas the aliphatic 2-oxopropyl group in the target compound may favor nucleophilic attack at the β-keto position .
Electronegativity and Spectroscopy

Studies on group electronegativities () reveal that substituents like the 2-oxopropyl group alter chemical shifts in spectroscopy. For instance, 119Sn NMR shifts correlate with substituent electronegativity; by analogy, the target compound’s 13C NMR spectrum may exhibit downfield shifts for the carbonyl carbon due to the oxoalkyl group’s electron-withdrawing effects .

Key Findings :

  • The target compound’s synthesis mirrors methods for 2-oxopropyl-substituted uracils (), emphasizing the versatility of chloroacetone in introducing oxoalkyl groups under basic conditions.
  • Smaller rings (e.g., cyclopentanones) achieve higher yields at lower temperatures, whereas cycloheptanones demand rigorous thermal activation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.